Cas no 121569-59-3 (Cholestan-26-oic acid,3,7,12,22-tetrahydroxy-, (3a,5b,7a,12a,22R)- (9CI))

• Product name: Cholestan-26-oic acid,3,7,12,22-tetrahydroxy-, (3a,5b,7a,12a,22R)- (9CI)
• CAS No: 121569-59-3
• MF: C₂₇H₄₆O₆
• MW: 466.650549411774
• CID: 160052
• PubChem ID: 129458

Cholestan-26-oic acid,3,7,12,22-tetrahydroxy-, (3a,5b,7a,12a,22R)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Cholestan-26-oic acid,3,7,12,22-tetrahydroxy-, (3a,5b,7a,12a,22R)- (9CI)
• 3,7,12,22-tetrahydroxycholestanoic acid
• (3alpha,5beta,7alpha,12alpha,22R)-3,7,12,22-tetrahydroxycholestan-26-oic acid
• 3,7,12,22-THCA
• 3alpha,7alpha,12alpha,22-Tetrahydroxy-5beta-cholestanoic acid
• Cholestan-26-oic acid, 3,7,12,22-tetrahydroxy-, (3alpha,5beta,7alpha,12alpha,22R)-
• DTXSID00923866
• 3,7,12,22-tetrahydroxycholestan-26-oic acid
• (5R,6S)-5-hydroxy-2-methyl-6-[(3R,5S,7R,8R,9S,10S,12S,13R,14S,17R)-3,7,12-trihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]heptanoic acid
• 121569-59-3

• Inchi： InChI=1S/C27H46O6/c1-14(25(32)33)5-8-21(29)15(2)18-6-7-19-24-20(13-23(31)27(18,19)4)26(3)10-9-17(28)11-16(26)12-22(24)30/h14-24,28-31H,5-13H2,1-4H3,(H,32,33)
• InChI Key： MDFNVHMQCZHMCN-UHFFFAOYSA-N
• SMILES： OC(C(CCC(C(C1CCC2C3C(O)CC4CC(CCC4(C)C3CC(O)C12C)O)C)O)C)=O

Computed Properties

• Exact Mass: 466.32943918g/mol
• Monoisotopic Mass: 466.32943918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 727
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 12
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 118Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Hydroxy bile acids, alcohols and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Bile acids, alcohols and derivatives Hydroxy bile acids, alcohols and derivatives